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The table below summarizes the key quantitative PK parameters of RO4987655 (a MEK inhibitor) identified

from the clinical trials.

Parameter Global Study (2012) [1] Japanese Study (2015) [2] [3]

Reported Half-life Approximately 4 hours 4.32 to 21.1 hours

Dose Proportionality Exhibited dose linearity Appeared to increase in a dose-proportional

manner

Accumulation Information not specified in

results

Steady-state was reached by Cycle 1, Day 8

Tmax (Time to Cmax) Information not specified in

results

Information not specified in results

Key Metabolites Information not specified in

results

Information not specified in results

Plasma Protein
Binding

Information not specified in

results

Information not specified in results
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The data in the table above was derived from phase I, open-label, dose-escalation studies designed to

determine the safety and tolerability of RO4987655.

Study Populations: The trials involved patients with advanced solid tumors. The 2012 study was a
global trial with 49 enrolled patients [1], while the 2015 study focused on a Japanese cohort of 25

patients [2] [3].
Dosing Regimens: The studies tested both once-daily (QD) and twice-daily (BID) oral dosing

schedules over 28-day cycles. Dosing was adjusted based on a 3 + 3 dose-escalation design to find
the Maximum Tolerated Dose (MTD) [1] [2] [3].

Pharmacokinetic Analysis: PK parameters were determined by measuring plasma concentrations of
RO4987655 after single and multiple doses.

Pharmacodynamic (PD) Assessment: The PD effect was evaluated by measuring the inhibition of
phosphorylated ERK (pERK) in peripheral blood mononuclear cells (PBMCs). Both studies reported a

high and sustained level of target inhibition that was dose-dependent [1] [2] [3].

Signaling Pathway and Drug Mechanism

The following diagram illustrates the targeted signaling pathway and the mechanism of action of

RO4987655.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s548771?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22767668/
https://pubmed.ncbi.nlm.nih.gov/25809858/
https://link.springer.com/article/10.1007/s10637-015-0229-3
https://pubmed.ncbi.nlm.nih.gov/22767668/
https://pubmed.ncbi.nlm.nih.gov/25809858/
https://link.springer.com/article/10.1007/s10637-015-0229-3
https://www.smolecule.com/products/s548771?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22767668/
https://pubmed.ncbi.nlm.nih.gov/25809858/
https://link.springer.com/article/10.1007/s10637-015-0229-3
https://www.smolecule.com/products/s548771?utm_src=pdf-body
https://www.smolecule.com/products/s548771?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


RAS

RAF

MEK

ERK

Transcription CellGrowth

RO4987655

Inhibits

Click to download full resolution via product page

RO4987655 inhibits MEK to block the MAPK signaling pathway.

A Note on PK/PD Modeling and Visualization

The search results also highlighted tools and methodologies for PK/PD modeling, which are crucial for

modern drug development.

Compartmental Modeling: Pharmacokinetic data can be analyzed using compartmental models,
which use systems of ordinary differential equations to predict drug behavior in different tissues [4]

[5].
Specialized Tools: Researchers can use tools like the Pharmacokinetic Modeling and
Visualization Tool [4] or R packages like PKPDsim [5] to fit models to experimental data, calculate
rate constants, and simulate drug concentrations and effects over time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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